![molecular formula C25H24N4O3S B2804298 2-[4-(benzylamino)quinazolin-2-yl]sulfanyl-N-(2,5-dimethoxyphenyl)acetamide CAS No. 422531-92-8](/img/structure/B2804298.png)
2-[4-(benzylamino)quinazolin-2-yl]sulfanyl-N-(2,5-dimethoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-[4-(benzylamino)quinazolin-2-yl]sulfanyl-N-(2,5-dimethoxyphenyl)acetamide” is a chemical compound. It is a derivative of quinazoline, a class of organic compounds that are widely studied for their diverse biological activities . Quinazoline derivatives have been found to exhibit a broad range of medicinal activities such as antifungal, antiviral, antidiabetic, anticancer, anti-inflammatory, antibacterial, antioxidant, and other activities .
Scientific Research Applications
Synthesis and Biological Activity
Quinazoline and acetamide derivatives have been synthesized through various chemical transformations, showcasing the versatility of these compounds in drug development. For instance, Markosyan et al. (2018) detailed the condensation and cyclization processes involved in creating bis-quinazolines, demonstrating their potential in constructing complex molecular architectures (Markosyan et al., 2018). Similarly, Alagarsamy et al. (2003) synthesized novel quinazolin-4(3H)-ones, evaluating their analgesic and anti-inflammatory activities, highlighting their potential therapeutic applications (Alagarsamy et al., 2003).
Antitumor and Antiviral Activities
The antitumor and antiviral activities of quinazoline derivatives have been a significant focus. Al-Suwaidan et al. (2016) discovered that certain 3-benzyl-substituted-4(3H)-quinazolinones exhibited remarkable broad-spectrum antitumor activity, suggesting their potential in cancer therapy (Al-Suwaidan et al., 2016). Additionally, Selvam et al. (2007) synthesized 2,3-disubstituted quinazolin-4(3H)-ones with significant antiviral activity against various respiratory and biodefense viruses, indicating their importance in developing new antiviral agents (Selvam et al., 2007).
Antimicrobial and Anti-inflammatory Effects
Novel quinazoline and acetamide derivatives have also been studied for their antimicrobial and anti-inflammatory properties. Anisetti et al. (2012) reported the synthesis and significant biological activity of novel quinazolinone derivatives against standard strains, suggesting their application in combating microbial infections (Anisetti et al., 2012). Furthermore, the study by Alasmary et al. (2017) on novel quinazoline and acetamide derivatives demonstrated their curative activity against peptic ulcers and ulcerative colitis, underscoring their therapeutic potential in gastrointestinal disorders (Alasmary et al., 2017).
Future Directions
Quinazoline and its derivatives, including “2-[4-(benzylamino)quinazolin-2-yl]sulfanyl-N-(2,5-dimethoxyphenyl)acetamide”, present a promising scaffold in medicinal chemistry. Their diverse biological activities have encouraged medicinal chemists to further investigate these compounds as potential drug molecules . Future research may focus on optimizing the synthesis process, elucidating the mechanism of action, and evaluating the safety profile of these compounds.
properties
IUPAC Name |
2-[4-(benzylamino)quinazolin-2-yl]sulfanyl-N-(2,5-dimethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N4O3S/c1-31-18-12-13-22(32-2)21(14-18)27-23(30)16-33-25-28-20-11-7-6-10-19(20)24(29-25)26-15-17-8-4-3-5-9-17/h3-14H,15-16H2,1-2H3,(H,27,30)(H,26,28,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSHQWJQIPGKQBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC3=CC=CC=C3C(=N2)NCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.